Olvanil
Olvanil
Olvanil is a TRPV1 receptor agonist. Olvanil is also a capsaicin analog, but it is non-noxious and lacks capsaicin's pungency and CGRP release potential.
Brand Name:
Vulcanchem
CAS No.:
58493-49-5
VCID:
VC0538056
InChI:
InChI=1S/C26H43NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26(29)27-22-23-19-20-24(28)25(21-23)30-2/h10-11,19-21,28H,3-9,12-18,22H2,1-2H3,(H,27,29)/b11-10-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
Molecular Formula:
C26H43NO3
Molecular Weight:
417.6 g/mol
Olvanil
CAS No.: 58493-49-5
Inhibitors
VCID: VC0538056
Molecular Formula: C26H43NO3
Molecular Weight: 417.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 58493-49-5 |
---|---|
Product Name | Olvanil |
Molecular Formula | C26H43NO3 |
Molecular Weight | 417.6 g/mol |
IUPAC Name | (Z)-N-[(4-hydroxy-3-methoxyphenyl)methyl]octadec-9-enamide |
Standard InChI | InChI=1S/C26H43NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26(29)27-22-23-19-20-24(28)25(21-23)30-2/h10-11,19-21,28H,3-9,12-18,22H2,1-2H3,(H,27,29)/b11-10- |
Standard InChIKey | OPZKBPQVWDSATI-KHPPLWFESA-N |
Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC |
SMILES | CCCCCCCCC=CCCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC |
Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC |
Appearance | Solid powder |
Description | Olvanil is a TRPV1 receptor agonist. Olvanil is also a capsaicin analog, but it is non-noxious and lacks capsaicin's pungency and CGRP release potential. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | N-(3-methoxy-4-hydroxybenzyl)oleamide NE 19550 NE-19550 olvanil |
Reference | 1: Rudd JA, Nalivaiko E, Matsuki N, Wan C, Andrews PL. The involvement of TRPV1 in emesis and anti-emesis. Temperature (Austin). 2015 May 21;2(2):258-76. doi: 10.1080/23328940.2015.1043042. eCollection 2015 Apr-Jun. Review. PubMed PMID: 27227028; PubMed Central PMCID: PMC4843889. 2: Szallasi A, Di Marzo V. New perspectives on enigmatic vanilloid receptors. Trends Neurosci. 2000 Oct;23(10):491-7. Review. PubMed PMID: 11006466. 3: Di Marzo V, Melck D, De Petrocellis L, Bisogno T. Cannabimimetic fatty acid derivatives in cancer and inflammation. Prostaglandins Other Lipid Mediat. 2000 Apr;61(1-2):43-61. Review. PubMed PMID: 10785541. 4: Dray A. Neuropharmacological mechanisms of capsaicin and related substances. Biochem Pharmacol. 1992 Aug 18;44(4):611-5. Review. PubMed PMID: 1380811. 5: Dray A. Mechanism of action of capsaicin-like molecules on sensory neurons. Life Sci. 1992;51(23):1759-65. Review. PubMed PMID: 1331641. |
PubChem Compound | 5311093 |
Last Modified | Nov 11 2021 |
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